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Introduction

Isoapoptolidin is a macrolide natural product and a ring-expanded isomer of apoptolidin, a
compound known for its selective induction of apoptosis in various cancer cell lines.[1][2] Like
its parent compound, isoapoptolidin has garnered interest within the scientific community for
its potential as a therapeutic agent. This technical guide provides a comprehensive overview of
the physical, chemical, and biological properties of isoapoptolidin, with a focus on data
presentation, experimental methodologies, and the visualization of its mechanism of action.

Physical and Chemical Properties

Isoapoptolidin shares the same molecular formula and mass as apoptolidin due to their
isomeric relationship. The isomerization from apoptolidin to isoapoptolidin is a key chemical
feature. While detailed experimental data for all physical properties of isoapoptolidin are not
readily available in public literature, the following table summarizes the known information.
Further research is required to fully characterize its physical constants.
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Property Data Source
Molecular Formula CssHo6021 [3]
Molecular Weight 1129.37 g/mol [3]
CAS Number 476647-30-0 [3]
Appearance White to off-white solid Inferred
Melting Point Not reported
- Soluble in DMSO, ethanol,
Solubility [3]
methanol, and DMF
Not explicitly reported for
Isoapoptolidin. For
comparison, a photoisomer of
UV-Vis Amax Apoptolidin A showed a blue- Inferred

shifted UV absorption
maximum from 320 nm to 278

nm.

Spectral Data

Detailed spectral data is crucial for the identification and characterization of isoapoptolidin.

While complete datasets are not publicly available, the following represents the type of data

required for full characterization.

e 1H and 3C NMR Spectroscopy: Complete assignment of proton and carbon signals is

essential for structural confirmation. Researchers should refer to studies on apoptolidin and

its derivatives for expected chemical shift ranges.

e High-Resolution Mass Spectrometry (HRMS): HRMS data confirms the elemental

composition. The fragmentation pattern can provide structural information.

o Fourier-Transform Infrared (FT-IR) Spectroscopy: The IR spectrum reveals the presence of

key functional groups such as hydroxyls, esters, and alkenes.
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e UV-Visible Spectroscopy: The UV-Vis spectrum provides information about the
chromophores present in the molecule.

Experimental Protocols
Isolation and Purification of Isoapoptolidin from
Nocardiopsis sp.

Isoapoptolidin can be isolated from the fermentation broth of Nocardiopsis sp., the same
microorganism that produces apoptolidin. The following is a generalized protocol based on
methods for isolating natural products from actinomycetes.
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‘ Fermentation ‘

1. Fermentation of Nocardiopsis sp. in a suitable broth medium (e.g., Starch Casein Broth) for 5-7 days at 30-37°C.

Ex[r%clion

2. Centrifuge the fermentation broth to separate the myceli@
3. Extract the supernatant and the mycelial cake with an organic solvent (e.g., ethyl acetate).

4. Concentrate the organic extract in vacuo to yield a crude extract.

I
Puriﬁ#a(ion

5. Subject the crude extract to column chromatography (e.g., silica gel) with a gradient elution system (e.g., hexane-ethyl acetate or chloroform-methanol).

'

6. Further purify the fractions containing Isoapoptolidin using High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18) and mobile phase.

i

7. Characterize the purified Isoapoptolidin using spectroscopic methods (NMR, HRMS, FT-IR, UV-Vis).

Click to download full resolution via product page

Caption: Isoapoptolidin inhibits FoF1-ATPase, leading to AMPK activation.

Apoptosis Induction

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b015209?utm_src=pdf-body-img
https://www.benchchem.com/product/b015209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

The sustained activation of AMPK and the disruption of mitochondrial function by
isoapoptolidin can trigger the intrinsic pathway of apoptosis. This pathway involves the

release of pro-apoptotic factors from the mitochondria and the subsequent activation of
caspases.

[2]lsoapoptolidin-Induced Apoptosis Pathway
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Caption: Intrinsic apoptosis pathway initiated by Isoapoptolidin.

Conclusion

Isoapoptolidin is a promising natural product with significant biological activity. Its ability to
inhibit mitochondrial FoF1-ATPase and induce apoptosis makes it a valuable lead compound for
the development of novel anti-cancer therapies. This technical guide provides a foundational
understanding of its properties and mechanisms of action. However, further research is
necessary to fully elucidate its physical and chemical characteristics, refine isolation and
synthesis protocols, and comprehensively map its interactions with cellular signaling pathways.
Such studies will be instrumental in unlocking the full therapeutic potential of isoapoptolidin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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